(5-(4-Chlorophenyl)furan-2-yl)(4-methylpiperidin-1-yl)methanethione

• IUPAC Name: [5-(4-chlorophenyl)furan-2-yl]-(4-methylpiperidin-1-yl)methanethione
• InChI: InChI=1S/C17H18ClNOS/c1-12-8-10-19(11-9-12)17(21)16-7-6-15(20-16)13-2-4-14(18)5-3-13/h2-7,12H,8-11H2,1H3
• InChI Key: WAXTZLCDBYPBOL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=S)C2=CC=C(O2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H18ClNOS
• Molecular Weight: 319.8 g/mol

Description

(5-(4-Chlorophenyl)furan-2-yl)(4-methylpiperidin-1-yl)methanethione is a novel compound with potential therapeutic applications. It is a thioamide derivative of furan and piperidine, which has been synthesized and studied for its pharmacological properties.

Scientific Research Applications

Synthesis and Chemical Properties

Research on furan derivatives, including compounds structurally related to "(5-(4-Chlorophenyl)furan-2-yl)(4-methylpiperidin-1-yl)methanethione," has led to the development of new synthetic methodologies and insights into their chemical properties. For instance, studies have detailed the synthesis of 3-methylthio-substituted furans, pyrroles, thiophenes, and related derivatives through cross-coupling reactions and domino processes involving reduction and cyclization reactions. These methods highlight the versatility of furan derivatives in organic synthesis and their potential as intermediates in the production of various heterocyclic compounds (Yin et al., 2008).

Biological Evaluation

Several studies have focused on evaluating the biological activities of furan derivatives. For example, novel pyrazoline derivatives containing furan nuclei have been synthesized and assessed for their anti-inflammatory and antibacterial properties. These studies not only demonstrate the potential therapeutic applications of furan derivatives but also emphasize the importance of structural modifications to enhance biological activity (Ravula et al., 2016).

Antitubercular Agents

Research into furan-based chalcones and acetyl pyrazoline derivatives has identified compounds with promising antitubercular activity. These studies underscore the potential of furan derivatives as antitubercular agents, contributing valuable insights into the design of new drugs for treating tuberculosis (Bhoot et al., 2011).

Molecular Docking and ADME Prediction

Advancements in computational methods have allowed for the in silico evaluation of furan derivatives, including molecular docking and ADME (Absorption, Distribution, Metabolism, and Excretion) prediction studies. These approaches provide insights into the potential interactions of furan derivatives with biological targets and their pharmacokinetic properties, aiding in the rational design of new compounds with improved efficacy and safety profiles (Mathew et al., 2020).

Materials Science Applications

Furan derivatives have also found applications in materials science, such as in the development of dye-sensitized solar cells. Studies have investigated the effects of different heteroaromatic linkers, including furan, on the performance of phenothiazine-based solar cells, demonstrating the role of furan derivatives in enhancing the efficiency of energy conversion (Se Hun Kim et al., 2011).